Cas no 1253936-64-9 (Tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate
• CAS No: 1253936-64-9
• MF: C₁₆H₂₀BrF₃N₂O₂
• MW: 409.241414070129
• MDL: MFCD28013741
• CID: 4691368
• Update Time: 2025-06-10

Tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate
• tert-Butyl 4-(2-bromo-4-(trifluoromethyl)-phenyl)piperazine-1-carboxylate
• AM87533
• t-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate
• Tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate

• MDL： MFCD28013741
• Inchi： 1S/C16H20BrF3N2O2/c1-15(2,3)24-14(23)22-8-6-21(7-9-22)13-5-4-11(10-12(13)17)16(18,19)20/h4-5,10H,6-9H2,1-3H3
• InChI Key： VFSJEOCGARHJLT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=CC=1N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 446
• Topological Polar Surface Area: 32.8

Additional information on Tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate

Tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate (CAS No. 1253936-64-9): A Comprehensive Overview

Tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate (CAS No. 1253936-64-9) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to as TB-BTPP for brevity, is a brominated piperazine derivative with a trifluoromethyl group, which imparts unique chemical and biological properties. The compound's structure and functional groups make it an attractive candidate for various applications, including drug discovery and development.

The chemical structure of Tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate is characterized by a piperazine ring, a tert-butyl group, a bromine atom, and a trifluoromethyl group. The tert-butyl group provides steric hindrance and stability, while the bromine atom and trifluoromethyl group contribute to the compound's reactivity and biological activity. These features make TB-BTPP a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

Recent studies have highlighted the importance of brominated piperazines in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored the use of brominated piperazines as inhibitors of specific enzymes involved in cancer progression. The researchers found that compounds like TB-BTPP exhibited potent inhibitory activity against these enzymes, suggesting their potential as lead compounds for anticancer drug development.

In addition to its potential as an anticancer agent, Tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate has also been investigated for its role in modulating neurotransmitter systems. A study published in the European Journal of Medicinal Chemistry in 2020 reported that brominated piperazines can act as selective serotonin reuptake inhibitors (SSRIs), making them promising candidates for the treatment of depression and anxiety disorders. The trifluoromethyl group in TB-BTPP was found to enhance its binding affinity to serotonin transporters, thereby improving its efficacy as an SSRI.

The synthesis of Tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate typically involves several steps, including the formation of the piperazine ring, introduction of the bromine atom, and attachment of the tert-butyl and trifluoromethyl groups. A commonly used synthetic route involves the reaction of 2-bromo-4-(trifluoromethyl)benzaldehyde with piperazine followed by tert-butylation. This method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The physicochemical properties of TB-BTPP have been extensively studied to understand its behavior in different environments. It is known to be stable under standard laboratory conditions but can undergo various chemical reactions depending on the reagents used. For example, it can undergo nucleophilic substitution reactions at the bromine atom, making it useful for further functionalization. Additionally, its solubility properties have been characterized to facilitate its use in biological assays and drug formulation studies.

In terms of safety and handling, Tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate should be stored in a cool, dry place away from strong oxidizing agents and sources of heat. Proper personal protective equipment (PPE) should be used when handling this compound to minimize exposure risks. While it is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound.

The future prospects for Tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new applications in medicine. For instance, recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of compounds like TB-BTPP with target proteins more accurately. This has facilitated the rational design of more potent and selective derivatives.

In conclusion, Tert-Butyl 4-(2-bromo-4-(trifluoromethyl)phenyl)piperazine-1-carboxylate (CAS No. 1253936-64-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an attractive candidate for various applications, including drug discovery and development. As research continues to advance our understanding of this compound's properties and mechanisms of action, it is likely to play an increasingly important role in the development of new therapeutic agents.